N-[[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methyl]thieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]thieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H17F3N4S/c15-14(16,17)8-21-4-1-10(2-5-21)7-18-13-12-11(3-6-22-12)19-9-20-13/h3,6,9-10H,1-2,4-5,7-8H2,(H,18,19,20)
• InChI Key: UPRXVPNKOQWEQF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC2=NC=NC3=C2SC=C3)CC(F)(F)F
• Molecular Formula: C14H17F3N4S
• Molecular Weight: 330.37 g/mol

Description

“N-[[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methyl]thieno[3,2-d]pyrimidin-4-amine” is a compound that has been mentioned in the context of being a calcitonin gene-related peptide (CGRP) receptor antagonist. This suggests that it may have potential applications in the treatment of conditions related to CGRP, such as migraines.

Synthesis Analysis

The synthesis of piperidine derivatives, which includes “this compound”, is a significant area of research in the pharmaceutical industry. Piperidines are important synthetic fragments for designing drugs and their derivatives are present in more than twenty classes of pharmaceuticals. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” can be described by its IUPAC name “[1- (2,2,2-trifluoroethyl)-4-piperidinyl]methanamine” and its InChI code "1S/C8H15F3N2/c9-8 (10,11)6-13-3-1-7 (5-12)2-4-13/h7H,1-6,12H2".

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 196.22, a boiling point of 189.5±40.0 C at 760 mmHg, and a storage temperature of 4C. It is a liquid in its physical form.

Safety and Hazards

The safety information for “N-[[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methyl]thieno[3,2-d]pyrimidin-4-amine” includes hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and others.

Future Directions

The future directions for research on “N-[[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methyl]thieno[3,2-d]pyrimidin-4-amine” could involve further exploration of its role as a CGRP receptor antagonist and its potential applications in the treatment of conditions related to CGRP, such as migraines. Additionally, the development of more efficient synthesis methods for this and other piperidine derivatives could be a significant area of future research.